Cas no 100098-23-5 (1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI))

• Product Name: 1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI)
• CAS No: 100098-23-5
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 225470
• PubChem ID: 145360
• Update Time: 2025-04-19

1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazatricyclo[4.2.2.22,5]dodecane(9CI)
• 1,5-Diazatricyclo[4.2.2.22,5]dodecane
• 1,5-Diazatricyclo(4.2.2.22,5)dodecane
• AC1L3R16
• ACMC-1BPAV
• AG-D-04262
• CTK0I2736
• 100098-23-5
• DTXSID40142933

• Inchi： 1S/C10H18N2/c1-5-11-6-2-9(1)12-7-3-10(11)4-8-12/h9-10H,1-8H2
• InChI Key： DWJNJMOHBKOYPQ-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)N1CCC2CC1

Computed Properties

• Exact Mass: 166.14714
• Monoisotopic Mass: 166.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 269.6°Cat760mmHg
• Flash Point: 111.1°C
• Refractive Index: 1.57
• PSA: 6.48
• LogP: 0.80460